2-bromo-4-chloro-5-nitrobenzaldehyde
Overview
Description
2-Bromo-4-chloro-5-nitrobenzaldehyde (2BC5NB) is an aromatic compound commonly used in synthetic organic chemistry. It is a colorless solid that is insoluble in water and has a melting point of around 100°C. It is mainly used as a reagent in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as an intermediate in the synthesis of other chemicals.
Scientific Research Applications
2-bromo-4-chloro-5-nitrobenzaldehyde has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been used as a reagent in the synthesis of other chemicals, such as the synthesis of 2-chloro-4-nitrobenzaldehyde. In addition, 2-bromo-4-chloro-5-nitrobenzaldehyde has been used in the synthesis of a variety of heterocyclic compounds, such as pyridine and quinoline.
Mechanism of Action
2-bromo-4-chloro-5-nitrobenzaldehyde is an aromatic compound that is insoluble in water and has a melting point of around 100°C. It is mainly used as a reagent in the synthesis of pharmaceuticals, dyes, and other organic compounds. The mechanism of action of 2-bromo-4-chloro-5-nitrobenzaldehyde involves the reaction of bromobenzene and chlorobenzene with nitric acid to form the intermediate 2-bromo-4-chloro-5-nitrobenzene. This is then reacted with a base such as sodium hydroxide to form 2-bromo-4-chloro-5-nitrobenzaldehyde.
Biochemical and Physiological Effects
2-bromo-4-chloro-5-nitrobenzaldehyde has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential to inhibit the growth of certain bacteria and fungi. In addition, 2-bromo-4-chloro-5-nitrobenzaldehyde has been studied for its potential to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
2-bromo-4-chloro-5-nitrobenzaldehyde has several advantages for use in lab experiments. It is a relatively stable compound, with a melting point of around 100°C and is insoluble in water. It is also relatively inexpensive, making it cost-effective for use in a variety of experiments. However, 2-bromo-4-chloro-5-nitrobenzaldehyde is also a potentially hazardous compound and should be handled with caution. It is also flammable and should be stored in a cool, dry place.
Future Directions
The potential applications of 2-bromo-4-chloro-5-nitrobenzaldehyde are vast and varied. Future research could focus on its potential uses in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, further research could be conducted on its potential to inhibit the growth of certain bacteria and fungi, as well as its potential to inhibit the growth of certain cancer cells. Finally, further research could be conducted on its potential to act as an antioxidant and its potential to act as an anti-inflammatory agent.
Synthesis Methods
2-bromo-4-chloro-5-nitrobenzaldehyde is synthesized by the reaction of bromobenzene and chlorobenzene with nitric acid. The reaction is carried out in a two-step process in which bromobenzene and chlorobenzene are first reacted with nitric acid to form the intermediate 2-bromo-4-chloro-5-nitrobenzene. This is then reacted with a base such as sodium hydroxide to form 2-bromo-4-chloro-5-nitrobenzaldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-chloro-5-nitrobenzaldehyde involves the bromination of 4-chloro-5-nitrobenzaldehyde followed by purification and isolation of the product.", "Starting Materials": [ "4-chloro-5-nitrobenzaldehyde", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Dissolve 4-chloro-5-nitrobenzaldehyde in acetic acid", "Add bromine dropwise to the solution with stirring", "Maintain the reaction mixture at room temperature for 2 hours", "Add sodium acetate to the reaction mixture to neutralize the excess acid", "Extract the product with water", "Purify the product by recrystallization" ] } | |
CAS RN |
2090539-04-9 |
Product Name |
2-bromo-4-chloro-5-nitrobenzaldehyde |
Molecular Formula |
C7H3BrClNO3 |
Molecular Weight |
264.5 |
Purity |
95 |
Origin of Product |
United States |
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